Cas no 5339-09-3 (1,3-dimethylnaphtho[2,3-c]furan-4,9-dione)

1,3-dimethylnaphtho[2,3-c]furan-4,9-dione structure
5339-09-3 structure
Product Name:1,3-dimethylnaphtho[2,3-c]furan-4,9-dione
CAS No:5339-09-3
MF:C14H10O3
MW:226.227404117584
CID:1585864
PubChem ID:220564
Update Time:2025-04-21

1,3-dimethylnaphtho[2,3-c]furan-4,9-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethylnaphtho[2,3-c]furan-4,9-dione
    • 1,3-Dimethylnaphtho(2,3-c)furan-4,9-dione
    • 1,3-Dimethylnaphtho(2,3-c)furan-4,9-dione; 1,3-Dimethylnaphtho[2,3-c]furan-4,9-dione
    • Naphtho[2,3-c]furan-4,9-dione, 1,3-dimethyl-
    • XY7ZE4G95D
    • NSC 3469
    • NSC-3469
    • NSC3469
    • DTXSID30201548
    • 5339-09-3
    • 1,3-dimethylbenzo[f]isobenzofuran-4,9-dione
    • SCHEMBL21969725
    • Inchi: 1S/C14H10O3/c1-7-11-12(8(2)17-7)14(16)10-6-4-3-5-9(10)13(11)15/h3-6H,1-2H3
    • InChI Key: OUHKARAJFJGDPN-UHFFFAOYSA-N
    • SMILES: O1C(C)=C2C(C3C=CC=CC=3C(C2=C1C)=O)=O

Computed Properties

  • Exact Mass: 226.063
  • Monoisotopic Mass: 226.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • Density: 1.297
  • Boiling Point: 403.5°C at 760 mmHg
  • Flash Point: 193.8°C
  • Refractive Index: 1.611
  • PSA: 47.28
  • LogP: 2.67180
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